Cas no 64824-73-3 (2-Propenenitrile, 3-(cyclohexylamino)-3-(methylthio)-2-(phenylsulfonyl)-)

2-Propenenitrile, 3-(cyclohexylamino)-3-(methylthio)-2-(phenylsulfonyl)- structure
64824-73-3 structure
Product Name:2-Propenenitrile, 3-(cyclohexylamino)-3-(methylthio)-2-(phenylsulfonyl)-
CAS No:64824-73-3
MF:C16H20N2O2S2
MW:336.472201347351
CID:389490
PubChem ID:3306919
Update Time:2025-04-19

2-Propenenitrile, 3-(cyclohexylamino)-3-(methylthio)-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenenitrile, 3-(cyclohexylamino)-3-(methylthio)-2-(phenylsulfonyl)-
    • 2-(benzenesulfonyl)-3-(cyclohexylamino)-3-methylsulfanylprop-2-enenitrile
    • 64824-73-3
    • DTXSID80391286
    • Inchi: 1S/C16H20N2O2S2/c1-21-16(18-13-8-4-2-5-9-13)15(12-17)22(19,20)14-10-6-3-7-11-14/h3,6-7,10-11,13,18H,2,4-5,8-9H2,1H3
    • InChI Key: NEDXHMASMQEIAR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C(C#N)=C(NC1CCCCC1)SC)(=O)=O

Computed Properties

  • Exact Mass: 336.09662023g/mol
  • Monoisotopic Mass: 336.09662023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.3
  • Topological Polar Surface Area: 104Ų
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